Cas no 2248215-52-1 ((2S)-2-(5-Oxaspiro[3.4]octan-6-yl)propan-1-ol)

• Product Name: (2S)-2-(5-Oxaspiro[3.4]octan-6-yl)propan-1-ol
• CAS No: 2248215-52-1
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 6037151
• PubChem ID: 137939303
• Update Time: 2025-10-28

(2S)-2-(5-Oxaspiro[3.4]octan-6-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(5-Oxaspiro[3.4]octan-6-yl)propan-1-ol
• EN300-6507171
• 2248215-52-1
• (2S)-2-{5-oxaspiro[3.4]octan-6-yl}propan-1-ol

• Inchi： 1S/C10H18O2/c1-8(7-11)9-3-6-10(12-9)4-2-5-10/h8-9,11H,2-7H2,1H3/t8-,9?/m0/s1
• InChI Key： CZUBKVWDMFLJSJ-IENPIDJESA-N
• SMILES： O1C([C@@H](C)CO)CCC21CCC2

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Additional information on (2S)-2-(5-Oxaspiro[3.4]octan-6-yl)propan-1-ol

Introduction to (2S)-2-(5-Oxaspiro[3.4]octan-6-yl)propan-1-ol and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (2S)-2-(5-Oxaspiro[3.4]octan-6-yl)propan-1-ol (CAS No: 2248215-52-1) stands out as a compound of significant interest due to its unique structural properties and potential applications. This compound, characterized by its spirocyclic structure and chiral center, has garnered attention in recent years for its role in the development of novel bioactive molecules.

The spirocyclic framework of (2S)-2-(5-Oxaspiro[3.4]octan-6-yl)propan-1-ol contributes to its distinct chemical behavior, making it a valuable scaffold for drug design. Spirocycles are known for their rigidity and stability, which can enhance the binding affinity of molecules to biological targets. This structural motif has been extensively explored in medicinal chemistry due to its ability to mimic natural products and facilitate the creation of complex three-dimensional shapes that are crucial for receptor interactions.

In the realm of pharmaceutical research, the (2S) configuration of this compound is particularly noteworthy. Chirality is a fundamental aspect of many bioactive molecules, with enantiomers often exhibiting different pharmacological properties. The stereochemistry of (2S)-2-(5-Oxaspiro[3.4]octan-6-yl)propan-1-ol has been studied to understand how it interacts with biological systems. Recent research has shown that the (S)-enantiomer can exhibit enhanced efficacy in certain therapeutic contexts, making it a promising candidate for further development.

The 5-Oxaspiro[3.4]octan-6-yl moiety is another key feature that contributes to the compound's potential utility. This spirocyclic ether exhibits interesting electronic and steric properties, which can be leveraged in the design of molecules with specific biological activities. For instance, studies have suggested that this scaffold can be modified to develop compounds with anti-inflammatory, analgesic, or even anticancer properties. The versatility of this structure allows chemists to explore a wide range of functional groups and derivatives.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing (2S)-2-(5-Oxaspiro[3.4]octan-6-yl)propan-1-ol. These methods often involve asymmetric synthesis techniques that allow for the precise control of stereochemistry. The ability to produce enantiomerically pure compounds is crucial for pharmaceutical applications, where the wrong enantiomer can lead to reduced efficacy or even adverse effects.

The compound's potential applications extend beyond traditional pharmaceuticals. In materials science, spirocyclic compounds like (2S)-2-(5-Oxaspiro[3.4]octan-6-yl)propan-1-ol have been investigated for their use in organic electronics and polymer chemistry. Their unique structural features can contribute to the development of new materials with enhanced properties such as luminescence, conductivity, or mechanical strength.

Biological studies have also shed light on the interactions between (2S)-2-(5-Oxaspiro[3.4]octan-6-yl)propan-1-ol and various biological targets. For example, researchers have explored its potential as a ligand for enzymes involved in metabolic pathways or as a modulator of signal transduction pathways. These studies have provided insights into how structural modifications can influence biological activity, guiding the design of more effective therapeutic agents.

The synthesis and characterization of (2S)-2-(5-Oxaspiro[3.4]octan-6-yl)propan-1-ol have also contributed to our understanding of spirocyclic chemistry as a whole. Techniques such as NMR spectroscopy, X-ray crystallography, and computational modeling have been employed to elucidate its structure and dynamics. These studies not only enhance our fundamental knowledge but also provide tools for rational drug design.

Looking ahead, the future prospects for (2S)-2-(5-Oxaspiro[3.4]octan-6-yl)propan-1-ol are promising. Ongoing research aims to explore new derivatives and analogs with improved pharmacological profiles. Additionally, advances in biocatalysis and green chemistry may offer more sustainable methods for its production. As our understanding of molecular interactions grows, so too does the potential for this compound to contribute to innovative solutions in medicine and materials science.